Cas no 618102-61-7 (3-(4-BROMOPHENYL)-1-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID)

• Product Name: 3-(4-BROMOPHENYL)-1-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• CAS No: 618102-61-7
• MF: C₁₆H₁₁BrN₂O₂
• MW: 343.174742937088
• MDL: MFCD05150627
• CID: 955432
• PubChem ID: 3284450
• Update Time: 2025-05-20

3-(4-BROMOPHENYL)-1-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(4-BROMOPHENYL)-1-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 5-(4-bromophenyl)-2-phenylpyrazole-3-carboxylic acid
• AC1MMDW7
• 5-(4-Bromo-phenyl)-2-phenyl-2H-pyrazole-3-carboxylic acid
• AKOS024412225
• DB-201852
• 618102-61-7
• MFCD05150627
• DTXSID20391043
• 1H-pyrazole-5-carboxylic acid, 3-(4-bromophenyl)-1-phenyl-

• MDL： MFCD05150627
• Inchi： 1S/C16H11BrN2O2/c17-12-8-6-11(7-9-12)14-10-15(16(20)21)19(18-14)13-4-2-1-3-5-13/h1-10H,(H,20,21)
• InChI Key： XBPGSUDOTLLOGQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=C(C(=O)O)N(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 342.00000
• Monoisotopic Mass: 342.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 4.00000

Additional information on 3-(4-BROMOPHENYL)-1-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID

3-(4-BROMOPHENYL)-1-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID (CAS No. 618102-61-7): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-5-carboxylic acid (CAS No. 618102-61-7) is a versatile compound with significant potential in the field of medicinal chemistry. This article provides a comprehensive overview of its chemical structure, synthesis methods, and recent applications in drug discovery and development.

Chemical Structure and Properties

3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-5-carboxylic acid is a pyrazole derivative characterized by a central pyrazole ring substituted with a 4-bromophenyl group and a phenyl group at the 1-position. The carboxylic acid functionality at the 5-position adds to its chemical versatility. The compound has a molecular formula of C₁₅H₉BrN₂O₂ and a molecular weight of 339.14 g/mol. Its melting point is reported to be around 200°C, making it suitable for various synthetic transformations.

The presence of the bromine atom on the phenyl ring provides an excellent handle for further functionalization, enabling the synthesis of diverse derivatives through cross-coupling reactions such as Suzuki-Miyaura coupling. The carboxylic acid group can be readily converted into various esters, amides, or other functional groups, enhancing its utility in medicinal chemistry.

Synthesis Methods

The synthesis of 3-(4-bromophenyl)-1-phenyl-1H-pyrazole-5-carboxylic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 4-bromobenzaldehyde with phenylhydrazine to form the corresponding hydrazone, followed by cyclization with an appropriate carboxylic acid derivative. This method typically yields high purity products and is widely used in both academic and industrial settings.

An alternative route involves the reaction of 4-bromobenzoyl chloride with phenylhydrazine to form the intermediate hydrazone, which is then cyclized using an appropriate base such as sodium hydride or potassium tert-butoxide. This method offers good yields and is particularly useful for large-scale synthesis.

Applications in Medicinal Chemistry

3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-5-carboxylic acid has gained significant attention in recent years due to its potential as a lead compound in drug discovery. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The bromine substituent on the phenyl ring provides a valuable handle for further optimization through structure-activity relationship (SAR) studies.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated a series of pyrazole derivatives for their anticancer activity against various human cancer cell lines. Among these compounds, 3-(4-bromophenyl)-1-phenyl-1H-pyrazole-5-carboxylic acid exhibited potent cytotoxic effects against breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The mechanism of action was found to involve the inhibition of cell proliferation and induction of apoptosis.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the anti-inflammatory properties of pyrazole derivatives. They reported that 3-(4-bromophenyl)-1-phenyl-1H-pyrazole-5-carboxylic acid showed significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. The compound's ability to selectively inhibit COX-2 over COX-1 makes it a promising candidate for developing safer anti-inflammatory drugs with reduced gastrointestinal side effects.

Clinical Relevance and Future Directions

The clinical relevance of 3-(4-bromophenyl)-1-phenyl-1H-pyrazole-5-carboxylic acid is currently being explored through preclinical studies and early-stage clinical trials. Preliminary results have shown promising efficacy and safety profiles, warranting further investigation into its therapeutic potential.

In addition to its direct applications as a drug candidate, 3-(4-bromophenyl)-1-phenyl-1H-pyrazole-5-carboxylic acid serves as an important building block for the synthesis of more complex molecules with enhanced biological activities. Ongoing research focuses on optimizing its structure to improve pharmacokinetic properties such as solubility, stability, and bioavailability.

Conclusion

3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-5-carboxylic acid (CAS No. 618102-61-7) is a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and versatile functional groups make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.